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Compound of Interest

Compound Name:
Methyl 4-ethynylpyridine-3-

carboxylate

CAS No.: 1256818-09-3

Cat. No.: B12336879

Get Quote

Executive Summary
Methyl 4-ethynylnicotinate (CAS: 216444-00-7) is a critical heterocyclic building block, most

notably serving as a key intermediate in the synthesis of the tyrosine kinase inhibitor Ponatinib.

Its structural integrity—defined by the 3,4-disubstituted pyridine core—is essential for the

efficacy of downstream coupling reactions (e.g., Sonogashira coupling).

This guide provides a definitive analysis of its mass spectrometry (MS) fragmentation behavior.

By contrasting it with structural isomers and synthetic precursors, we establish a self-validating

identification protocol for researchers in drug discovery and process chemistry.

Experimental Configuration
To ensure reproducibility, the following protocols for Gas Chromatography (GC-MS) and Liquid

Chromatography (LC-MS) are recommended. These methods cover both structural

fingerprinting (EI) and high-throughput purity analysis (ESI).
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Protocol A: GC-MS (Structural Fingerprinting)
System: Agilent 7890B/5977B or equivalent single quadrupole MS.

Ionization: Electron Impact (EI) at 70 eV.[1]

Column: DB-5ms Ultra Inert (30 m × 0.25 mm × 0.25 µm).

Inlet: Split 20:1 at 250°C.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: 60°C (1 min hold) → 20°C/min → 280°C (3 min hold).

Detection: Full Scan (m/z 40–350).

Protocol B: LC-MS (Purity & Process Monitoring)
System: Thermo Q-Exactive or Waters Xevo (Q-TOF/Orbitrap).

Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 × 50 mm, 1.7 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Key Setting: Source Voltage 3.5 kV; Capillary Temp 320°C.

Fragmentation Analysis (EI-MS)
The electron impact mass spectrum of methyl 4-ethynylnicotinate (MW 161.16) is dominated by

the stability of the pyridine ring and the lability of the methyl ester group.
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Mechanistic Pathway[2][3][4][5]
Molecular Ion (M⁺, m/z 161): The parent ion is observed with moderate intensity. The odd

mass number confirms the presence of an odd number of nitrogen atoms (Nitrogen Rule).

α-Cleavage (Loss of Methoxy, m/z 130): The base peak or major fragment arises from the

loss of the methoxy radical (•OCH3, 31 Da). This generates a resonance-stabilized acylium

ion.

Ortho-Effect Note: Unlike its isomers, the 4-ethynyl group is ortho to the ester. The

resulting acylium ion (m/z 130) can be stabilized by the electron-rich alkyne via cyclization,

forming a pseudo-fused bicyclic cation (furo[3,2-c]pyridine-like structure). This makes the

m/z 130 peak significantly more abundant than in meta or para isomers.

Decarbonylation (Loss of CO, m/z 102): The acylium ion ejects carbon monoxide (28 Da) to

form the 4-ethynylpyridine cation (m/z 102).

Ring Fragmentation (m/z 75/76):

Loss of HCN: Common in pyridines, the m/z 102 ion loses HCN (27 Da) to form a

benzyne-like species at m/z 75.

Loss of Acetylene: Alternatively, loss of the ethynyl moiety (C2H2, 26 Da) yields the pyridyl

cation (m/z 76).

Visualization: Fragmentation Logic Tree
The following diagram illustrates the causal fragmentation pathway, highlighting the specific

mass losses.
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Molecular Ion (M+)
m/z 161

[C9H7NO2]+

Acylium Cation
m/z 130

[C8H4NO]+

- OCH3 (31 Da)
(α-Cleavage)

4-Ethynylpyridine Cation
m/z 102

[C7H4N]+

- CO (28 Da)
(Decarbonylation)

Benzyne Analog
m/z 75

[C6H3]+

- HCN (27 Da)
(Ring Collapse)

Pyridyl Cation
m/z 76

[C5H4N]+

- C2H2 (26 Da)
(Alkyne Loss)

Click to download full resolution via product page

Caption: EI-MS fragmentation pathway of methyl 4-ethynylnicotinate showing sequential loss of

ester and ring components.

Comparative Profiling & Data Interpretation
To validate the identity of methyl 4-ethynylnicotinate, it must be distinguished from its

precursors and potential degradants.

Table 1: Diagnostic Ion Comparison
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Compound Role
Molecular
Ion (M⁺)

Key
Fragment 1

Key
Fragment 2

Differentiati
ng Feature

Methyl 4-

ethynylnicotin

ate

Target 161 130 (M-31) 102 (M-59)

Ortho-

stabilized m/z

130

Methyl 4-

chloronicotina

te

Precursor 171 / 173 140 / 142 112 / 114

Chlorine

Isotope

Pattern (3:1)

Methyl 4-

iodonicotinate
Precursor 263 136 (M-127) 105

Loss of

Iodine (M-

127) is

dominant

4-

Ethynylnicotin

ic Acid

Hydrolysis

Impurity
147 130 (M-17) 102

Loss of OH

(17) vs OCH3

(31)

Methyl 6-

ethynylnicotin

ate

Isomer 161 130 102

Lower

abundance of

m/z 130 (No

ortho effect)

Comparative Decision Logic
When analyzing crude reaction mixtures (e.g., Sonogashira coupling), use this logic to confirm

product identity:

Check M+ Region:

If m/z 263 is present

Unreacted Iodo-precursor.

If m/z 171/173 (3:1 ratio) is present

Chloro-impurity (from starting material contamination).
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If m/z 161 is the dominant peak

Proceed to Step 2.

Analyze Fragmentation (MS/MS or EI):

Look for the transition 161

130.

differentiation from Acid: The acid form (MW 147) also produces m/z 130 (loss of OH), but

the parent is 147. If you see 161

130, it is the ester.

differentiation from Isomer: While difficult in low-res MS, the retention time is the primary

discriminator. However, the 130/102 ratio is typically higher in the 4-isomer (target) than

the 6-isomer due to the ortho-stabilization of the acylium ion.

Analyze Spectrum
(Precursor Ion) Check M+

M+ = 263
(Iodo-precursor)

M+ = 171/173
(Chloro-precursor)

M+ = 161 Check Loss
(Neutral)

Parent 147
Loss of 17 (OH)
(Acid Impurity)

Parent 147

Parent 161
Loss of 31 (OCH3)

(Target Ester)

Δ = 31 Da
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Caption: Decision tree for distinguishing Methyl 4-ethynylnicotinate from common synthesis

impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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